Cas no 1060230-87-6 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide)

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide is a synthetic organic compound featuring a naphthalene core linked to an acetamide moiety via an ether bridge, further substituted with a cyclopropylcarbamoyl group. This structure imparts potential pharmacological relevance, particularly in targeting specific biological pathways. The naphthalene ring enhances lipophilicity, while the cyclopropyl group may contribute to metabolic stability. The compound’s modular design allows for precise interactions with protein targets, making it a candidate for medicinal chemistry applications. Its well-defined synthetic route ensures reproducibility, and its structural features suggest utility in drug discovery, particularly for enzyme inhibition or receptor modulation studies. Analytical characterization confirms high purity and stability under standard conditions.
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide structure
1060230-87-6 structure
Product Name:N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
CAS No:1060230-87-6
MF:C23H22N2O3
MW:374.432385921478
CID:6267843
PubChem ID:25862085
Update Time:2025-10-10

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
    • 1060230-87-6
    • N-cyclopropyl-2-(4-(2-(naphthalen-2-yloxy)acetamido)phenyl)acetamide
    • F5097-0727
    • N-cyclopropyl-2-[4-[(2-naphthalen-2-yloxyacetyl)amino]phenyl]acetamide
    • VU0635262-1
    • AKOS024497711
    • Inchi: 1S/C23H22N2O3/c26-22(24-20-10-11-20)13-16-5-8-19(9-6-16)25-23(27)15-28-21-12-7-17-3-1-2-4-18(17)14-21/h1-9,12,14,20H,10-11,13,15H2,(H,24,26)(H,25,27)
    • InChI Key: PACROYCXEDGAAA-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)NC(COC1=CC=C2C=CC=CC2=C1)=O)NC1CC1

Computed Properties

  • Exact Mass: 374.16304257g/mol
  • Monoisotopic Mass: 374.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 67.4Ų

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5097-0727-2μmol
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
2μmol
$57.0 2023-09-10
Life Chemicals
F5097-0727-5μmol
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
5μmol
$63.0 2023-09-10
Life Chemicals
F5097-0727-10μmol
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
10μmol
$69.0 2023-09-10
Life Chemicals
F5097-0727-20μmol
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
20μmol
$79.0 2023-09-10
Life Chemicals
F5097-0727-1mg
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
1mg
$54.0 2023-09-10
Life Chemicals
F5097-0727-2mg
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
2mg
$59.0 2023-09-10
Life Chemicals
F5097-0727-3mg
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
3mg
$63.0 2023-09-10
Life Chemicals
F5097-0727-4mg
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
4mg
$66.0 2023-09-10
Life Chemicals
F5097-0727-5mg
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
5mg
$69.0 2023-09-10
Life Chemicals
F5097-0727-10mg
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
1060230-87-6
10mg
$79.0 2023-09-10

Additional information on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide

Research Brief on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide (CAS: 1060230-87-6)

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide (CAS: 1060230-87-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an in-depth analysis of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide, aiming to improve its bioavailability and therapeutic efficacy. Advanced synthetic routes have been developed to achieve high yields and purity, which are critical for further pharmacological evaluations. The compound's structure, featuring a cyclopropylcarbamoyl moiety and a naphthalene ring, has been identified as a key factor in its interaction with target proteins, making it a valuable candidate for drug development.

In vitro and in vivo studies have demonstrated that N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide exhibits potent activity against specific disease targets. For instance, research has highlighted its role as a modulator of certain signaling pathways involved in inflammation and cancer progression. The compound's ability to selectively inhibit or activate these pathways has been corroborated through biochemical assays and animal models, suggesting its potential as a therapeutic agent for conditions such as autoimmune diseases and oncology.

Furthermore, pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding the compound's behavior in biological systems and for guiding the design of future clinical trials. Preliminary data indicate favorable pharmacokinetic profiles, with adequate stability and minimal toxicity, further supporting its development as a drug candidate.

In conclusion, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide represents a promising avenue for therapeutic intervention in various diseases. Ongoing research is expected to elucidate its full potential, including its efficacy in combination therapies and its applicability in personalized medicine. The compound's unique chemical properties and biological activities position it as a significant focus of future pharmaceutical research and development.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd